Cas no 35695-70-6 (3-amino-1,1,1-trichloropropan-2-ol)

• Product Name: 3-amino-1,1,1-trichloropropan-2-ol
• CAS No: 35695-70-6
• MF: C₃H₆Cl₃NO
• MW: 178.444838047028
• CID: 1477272
• PubChem ID: 215437
• Update Time: 2025-04-21

3-amino-1,1,1-trichloropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,1,1-trichloropropan-2-ol
• 3,3,3-trichloro-1-amino-2-propanol
• 3-Amino-1-trichloro-2-propanol
• 35695-70-6
• SCHEMBL11243500
• PUFKULWKRHGOIL-UHFFFAOYSA-N
• 3-04-00-00764 (Beilstein Handbook Reference)
• BRN 1737809
• TCA-PR
• Propanol, 3-amino-1-trichloro-
• 2-hydroxy-3,3,3-trichloro-propylamine
• DTXSID30957093
• 2-Propanol, 3-amino-1,1,1-trichloro-

• Inchi： 1S/C3H6Cl3NO/c4-3(5,6)2(8)1-7/h2,8H,1,7H2
• InChI Key： PUFKULWKRHGOIL-UHFFFAOYSA-N
• SMILES： ClC(C(CN)O)(Cl)Cl

Computed Properties

• Exact Mass: 176.95168
• Monoisotopic Mass: 176.951497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25